Cas no 2097862-74-1 (N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-N'-(1-phenylethyl)ethanediamide)
N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-N'-(1-phenylethyl)ethanediamide Chemical and Physical Properties
Names and Identifiers
-
- N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-N'-(1-phenylethyl)ethanediamide
- N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-N'-(1-phenylethyl)ethanediamide
- AKOS032466057
- 2097862-74-1
- N-[2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl]-N'-(1-phenylethyl)oxamide
- F6517-4012
-
- Inchi: 1S/C22H22N2O4/c1-15(16-6-3-2-4-7-16)24-22(27)21(26)23-14-19(25)17-9-11-18(12-10-17)20-8-5-13-28-20/h2-13,15,19,25H,14H2,1H3,(H,23,26)(H,24,27)
- InChI Key: QHWXFNGLTDYWPM-UHFFFAOYSA-N
- SMILES: OC(CNC(C(NC(C)C1C=CC=CC=1)=O)=O)C1C=CC(C2=CC=CO2)=CC=1
Computed Properties
- Exact Mass: 378.15795719g/mol
- Monoisotopic Mass: 378.15795719g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 513
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 91.6Ų
N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-N'-(1-phenylethyl)ethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6517-4012-2μmol |
N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-N'-(1-phenylethyl)ethanediamide |
2097862-74-1 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6517-4012-5μmol |
N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-N'-(1-phenylethyl)ethanediamide |
2097862-74-1 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6517-4012-10μmol |
N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-N'-(1-phenylethyl)ethanediamide |
2097862-74-1 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6517-4012-20μmol |
N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-N'-(1-phenylethyl)ethanediamide |
2097862-74-1 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6517-4012-1mg |
N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-N'-(1-phenylethyl)ethanediamide |
2097862-74-1 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6517-4012-2mg |
N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-N'-(1-phenylethyl)ethanediamide |
2097862-74-1 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6517-4012-3mg |
N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-N'-(1-phenylethyl)ethanediamide |
2097862-74-1 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6517-4012-4mg |
N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-N'-(1-phenylethyl)ethanediamide |
2097862-74-1 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6517-4012-5mg |
N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-N'-(1-phenylethyl)ethanediamide |
2097862-74-1 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6517-4012-10mg |
N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-N'-(1-phenylethyl)ethanediamide |
2097862-74-1 | 10mg |
$79.0 | 2023-09-08 |
N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-N'-(1-phenylethyl)ethanediamide Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-N'-(1-phenylethyl)ethanediamide
N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-N'-(1-phenylethyl)ethanediamide: A Comprehensive Overview
The compound N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-N'-(1-phenylethyl)ethanediamide is a complex organic molecule with intricate structural features. Its chemical name reflects its composition, combining elements from both aromatic and aliphatic chemistry. This compound has gained attention in the biopharmaceutical industry due to its potential applications in drug delivery systems and its unique pharmacokinetic properties.
One of the key structural components of this molecule is the furan-2-yl group, which is attached to a phenyl ring. The furan moiety, known for its electron-rich aromatic system, contributes significantly to the compound's reactivity and biological activity. Recent studies have highlighted the role of furan derivatives in antioxidant and anti-inflammatory therapies, making this compound a promising candidate for further research in these areas.
The molecule also contains a 2-hydroxyethyl group, which introduces hydrophilic properties. This feature enhances the compound's solubility in aqueous environments, a critical attribute for drug formulation. The presence of hydroxyl groups can also facilitate metabolic stability, reducing the likelihood of rapid degradation in biological systems.
Another notable aspect of this compound is its ethanediamide backbone, which serves as a linker between two distinct substituents: one at the N-position and another at the N'-position. This dual substitution creates a bifunctional molecule capable of interacting with multiple biological targets, potentially offering synergistic effects in therapeutic applications.
Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with various biomolecules. These simulations suggest that the molecule may exhibit selectivity towards certain enzyme classes, such as cytochrome P450 enzymes, which are critical in drug metabolism. Understanding these interactions is crucial for optimizing the compound's pharmacokinetics and minimizing off-target effects.
Furthermore, the 1-phenylethyl group attached to the molecule contributes to its lipophilicity, enhancing its ability to cross biological membranes. This property is particularly valuable in targeted drug delivery, where compounds need to efficiently reach specific tissues or cellular compartments.
Preclinical studies have demonstrated that this compound exhibits moderate-to-high bioavailability after oral administration, indicating its potential as an oral medication. Its low toxicity profile in initial assays suggests that it could be a safe candidate for further clinical investigation.
Recent research has also explored the compound's role in immunomodulatory therapies, where its ability to interact with key immune system components shows promise in treating conditions such as autoimmune diseases and inflammatory disorders. The combination of its structural features and pharmacological properties makes it a versatile tool in the biomedical research toolbox.
In conclusion, N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-N'-(1-phenylethyl)ethanediamide is a multi-functional compound with diverse applications in the biomedical field. Its unique structure combines elements that enhance its biological activity, solubility, and metabolic stability, positioning it as a valuable asset in drug discovery and therapeutic development.
2097862-74-1 (N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-N'-(1-phenylethyl)ethanediamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)